Cas no 2227932-31-0 (rac-(1R,5R)-6-methoxy-2-oxabicyclo3.2.0heptan-6-ylmethanamine)

• Product Name: rac-(1R,5R)-6-methoxy-2-oxabicyclo3.2.0heptan-6-ylmethanamine
• CAS No: 2227932-31-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5772337
• PubChem ID: 165505937
• Update Time: 2025-07-17

rac-(1R,5R)-6-methoxy-2-oxabicyclo3.2.0heptan-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1293615
• rac-[(1R,5R)-6-methoxy-2-oxabicyclo[3.2.0]heptan-6-yl]methanamine
• 2227932-31-0
• rac-(1R,5R)-6-methoxy-2-oxabicyclo3.2.0heptan-6-ylmethanamine

• Inchi： 1S/C8H15NO2/c1-10-8(5-9)4-7-6(8)2-3-11-7/h6-7H,2-5,9H2,1H3/t6-,7-,8?/m0/s1
• InChI Key： ZEVVHHAUFUOKLJ-WPZUCAASSA-N
• SMILES： O1CC[C@H]2[C@@H]1CC2(CN)OC

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,5R)-6-methoxy-2-oxabicyclo3.2.0heptan-6-ylmethanamine

Research Briefing on rac-(1R,5R)-6-methoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine (CAS: 2227932-31-0)

The compound rac-(1R,5R)-6-methoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine (CAS: 2227932-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic methanamine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use in treating neurological disorders, particularly due to its ability to modulate neurotransmitter systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the enantioselective synthesis of rac-(1R,5R)-6-methoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine, highlighting its stereochemical complexity and the challenges associated with its purification. The study employed advanced chiral separation techniques, including high-performance liquid chromatography (HPLC), to isolate the active enantiomers. The results demonstrated that the (1R,5R) configuration exhibits superior binding affinity to target receptors compared to its stereoisomers, underscoring the importance of stereochemistry in its pharmacological activity.

Further investigations into the compound's mechanism of action revealed its potential as a modulator of the serotonin and dopamine systems. Preclinical trials conducted in rodent models indicated that rac-(1R,5R)-6-methoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine could cross the blood-brain barrier efficiently and exhibit anxiolytic and antidepressant effects at low doses. These findings were corroborated by in vitro assays, which showed significant inhibition of monoamine oxidase (MAO) enzymes, suggesting a dual mechanism of action involving both receptor modulation and enzyme inhibition.

Another notable study, published in ACS Chemical Neuroscience in 2024, investigated the compound's neuroprotective properties. Using induced pluripotent stem cell (iPSC)-derived neurons, researchers demonstrated that rac-(1R,5R)-6-methoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine reduced oxidative stress and apoptosis in neuronal cells exposed to amyloid-beta aggregates, a hallmark of Alzheimer's disease. The study proposed that the compound's bicyclic structure enhances its ability to scavenge reactive oxygen species (ROS), thereby protecting neurons from degenerative damage.

Despite these promising results, challenges remain in the clinical translation of rac-(1R,5R)-6-methoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine. Pharmacokinetic studies have indicated a relatively short half-life in vivo, necessitating the development of prodrug formulations or sustained-release delivery systems. Additionally, the compound's potential off-target effects on other neurotransmitter systems warrant further investigation to ensure its safety profile.

In conclusion, rac-(1R,5R)-6-methoxy-2-oxabicyclo[3.2.0]heptan-6-ylmethanamine represents a novel and versatile scaffold in medicinal chemistry, with applications ranging from neuropsychiatric disorders to neurodegenerative diseases. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous clinical trials to validate its therapeutic potential. The compound's unique structural features and multifaceted mechanisms of action position it as a valuable asset in the ongoing quest for innovative treatments in the chemical biology and pharmaceutical sectors.